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Compound of Interest

Compound Name: Ergothioneine

Cat. No.: B1671048

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides comprehensive, step-
by-step guidance for the safe use of Ergothioneine in a laboratory setting, including personal
protective equipment (PPE) recommendations, handling and storage protocols, and disposal
plans.

Hazard Identification and Personal Protective
Equipment

Ergothioneine is classified as causing skin irritation (H315), serious eye irritation (H319), and
may cause respiratory irritation (H335).[1][2] Adherence to proper safety protocols is crucial to
minimize exposure risk.

Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Specifications & Rationale

Conforming to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166 is

advised to protect against dust

Safety glasses with side-

Eye/Face Protection shields or chemical safety

goggles.[3]

particles and splashes.[3]

Protective gloves and clothing
are necessary to prevent skin

Chemical-resistant gloves o
) ] o contact and irritation.[3] A PVC
Skin Protection (e.g., nitrile rubber), lab coat, )
apron and barrier cream can
and overalls.[1][3]

provide additional protection.

[1]

A dust respirator should be
used when handling the
powder form to avoid

) ) Dust respirator or use of a inhalation.[1] Engineering

Respiratory Protection )
fume hood. controls like local exhaust

ventilation are recommended
where solids are handled as

powders.[1]

Safe Handling and Storage Protocols

Proper handling and storage are essential to maintain the integrity of Ergothioneine and
ensure a safe laboratory environment.

Handling Procedures:
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]
e Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[4]

e Wash hands thoroughly with soap and water after handling.[1]
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e Work clothes should be laundered separately.[1]
 When handling, do not eat, drink, or smoke.[1]
e Use only in a well-ventilated area or outdoors.[1]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep containers tightly closed when not in use.[2][3]

Recommended storage temperature is -20°C for long-term stability (=4 years).[4][5]

Store away from incompatible materials such as oxidizing agents.[3]

Quantitative Data Summary

Property Value Source
CAS Number 497-30-3 [1][2][3]
Molecular Formula C9H15N302S [1][4]
Molecular Weight 229.3 g/mol [4]
Purity =>98% [4]
Solubility in PBS (pH 7.2) Approx. 10 mg/mL [4]
Storage Temperature -20°C [11[4115]
Stability >4 years at -20°C [4]

Emergency and First Aid Procedures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Type First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1][6] Seek immediate

medical attention.[1][6] If present, remove

contact lenses, but only by skilled personnel.[1]

Flush skin with plenty of running water and soap
) if available.[1] Remove contaminated clothing
Skin Contact ) )
and wash it before reuse.[1] Seek medical

attention if irritation occurs or persists.[1]

Remove the person to fresh air and keep them
comfortable for breathing.[1][6] If breathing has

Inhalation ) o o
stopped, provide artificial respiration.[6] Seek
medical attention if you feel unwell.[1]
Immediately give a glass of water. First aid is
) not generally required.[1] If in doubt, or if a large
Ingestion

amount is ingested, contact a Poison

Information Centre or a doctor.[1]

Spill and Disposal Plan

Accidental Release Measures: In case of a spill, clean it up immediately.[1]

Evacuate Personnel: Alert personnel in the area.[1]

o Ventilate the Area: Ensure adequate ventilation.

o Wear PPE: Use protective clothing, gloves, safety glasses, and a dust respirator.[1]
e Containment and Clean-up:

o For dry spills, use dry clean-up procedures to avoid generating dust.[1] Sweep up, shovel,
or vacuum the material.[1]

o Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[1]
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» Decontamination: Wash the spill area with large amounts of water.[1] Prevent runoff from
entering drains.[1]

Disposal:

» Dispose of contents and containers in accordance with local, state, and federal regulations.

[1]

e The product should not be disposed of with household garbage or allowed to reach the
sewage system.[2]

e Consult a licensed professional waste disposal service to dispose of this material.

Experimental Workflow: Handling Ergothioneine

The following diagram outlines the standard workflow for safely handling Ergothioneine in a
laboratory setting.
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Ergothioneine Handling and Safety Workflow

Preparation

Assess Risks & Review SDS

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

:

Prepare Workspace
(Fume Hood/Ventilated Area)

Handling

Weigh Ergothioneine |-—---

:

Dissolve in Appropriate Solvent

:

Perform Experiment

Post-Experiment

Decontaminate Workspace Personal Exposure Spill Occurs
Dispose of Waste Properly Follow First Aid Procedures Follow Spill Cleanup Protocol

Doff PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ergothioneine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
2. cdn.caymanchem.com [cdn.caymanchem.com]
3. fishersci.com [fishersci.com]
e 4. cdn.caymanchem.com [cdn.caymanchem.com]
5. medkoo.com [medkoo.com]
6. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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